Cas no 23937-98-6 (2-Thiazolamine,N-[(2,3-dimethoxyphenyl)methyl]-4-phenyl-)

• Product Name: 2-Thiazolamine,N-[(2,3-dimethoxyphenyl)methyl]-4-phenyl-
• CAS No: 23937-98-6
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 267442
• PubChem ID: 212124
• Update Time: 2025-04-19

2-Thiazolamine,N-[(2,3-dimethoxyphenyl)methyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,N-[(2,3-dimethoxyphenyl)methyl]-4-phenyl-
• 2-((2,3-Dimethoxybenzyl)amino)-4-phenylthiazole
• N-[(2,3-dimethoxyphenyl)methyl]-4-phenyl-1,3-thiazol-2-amine
• DTXSID40946756
• Thiazole, 2-(2,3-dimethoxybenzylamino)-4-phenyl-
• 2-(2,3-Dimethoxybenzylamino)-4-phenylthiazole
• BRN 1151590
• N-[(2,3-Dimethoxyphenyl)methyl]-4-phenyl-1,3-thiazol-2(3H)-imine
• 23937-98-6

• Inchi： 1S/C18H18N2O2S/c1-21-16-10-6-9-14(17(16)22-2)11-19-18-20-15(12-23-18)13-7-4-3-5-8-13/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key： GSVJXMATAFZFSO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NCC1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 326.10904
• Monoisotopic Mass: 326.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 495.8°Cat760mmHg
• Flash Point: 253.7°C
• Refractive Index: 1.632
• PSA: 43.38